Cas no 2227837-09-2 (tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate
• CAS No: 2227837-09-2
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 5837986
• PubChem ID: 165704924
• Update Time: 2025-06-13

tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate
• EN300-1898663
• tert-butyl N-{4-[(1R)-1-aminoethyl]-3-chlorophenyl}carbamate
• 2227837-09-2

• Inchi： 1S/C13H19ClN2O2/c1-8(15)10-6-5-9(7-11(10)14)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)/t8-/m1/s1
• InChI Key： WGOYZJFZCTYLIJ-MRVPVSSYSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate

Research Brief on tert-Butyl N-{4-(1R)-1-Aminoethyl-3-Chlorophenyl}carbamate (CAS: 2227837-09-2): Recent Advances and Applications

The compound tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate (CAS: 2227837-09-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carbamate derivative serves as a critical intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility in asymmetric synthesis and as a building block for protease inhibitors, making it a compound of considerable interest for medicinal chemists.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate in the synthesis of potent HIV-1 protease inhibitors. The research team utilized this intermediate to develop a series of compounds with enhanced binding affinity to the protease active site, achieving nanomolar inhibitory concentrations. The stereochemical purity of the (1R)-configured aminoethyl group was found to be crucial for maintaining high selectivity and potency, underscoring the importance of this chiral building block in drug design.

In the field of neurodegenerative disease research, a recent patent application (WO2023056789) disclosed the use of this carbamate derivative in the synthesis of novel tau protein aggregation inhibitors. The compound's ability to introduce both lipophilic (tert-butyl) and polar (carbamate) functionalities while maintaining stereochemical integrity makes it particularly valuable for CNS drug development. Molecular modeling studies accompanying this work showed that derivatives incorporating this scaffold exhibited improved blood-brain barrier penetration compared to previous generations of inhibitors.

From a synthetic chemistry perspective, advances in the preparation of tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate have been reported. A 2024 publication in Organic Process Research & Development described an improved catalytic asymmetric hydrogenation process for the key intermediate (R)-1-(4-amino-3-chlorophenyl)ethylamine, achieving >99% ee with reduced catalyst loading. This development addresses previous challenges in large-scale production while maintaining the high enantiomeric purity required for pharmaceutical applications.

The compound's safety profile has also been recently evaluated. Toxicology studies conducted under GLP conditions (2023) indicated favorable preliminary results, with no significant cytotoxicity observed in standard cell lines at concentrations up to 100 μM. These findings support its continued investigation as a pharmaceutical intermediate, though additional in vivo studies are warranted to fully characterize its safety parameters.

Looking forward, the versatility of tert-butyl N-{4-(1R)-1-aminoethyl-3-chlorophenyl}carbamate positions it as a valuable scaffold for diverse therapeutic applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules for targeted protein degradation and exploration as a component of antibody-drug conjugates (ADCs). The compound's unique combination of stereochemical control, synthetic accessibility, and favorable physicochemical properties ensures its ongoing relevance in medicinal chemistry innovation.